Cas no 1822856-04-1 (2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one
• CAS No: 1822856-04-1
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 6395577
• PubChem ID: 130140449
• Update Time: 2025-06-08

2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1967013
• 1822856-04-1
• 2-chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one
• 2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one

• Inchi： 1S/C12H10ClNO2/c1-16-12-9(11(15)7-13)6-8-4-2-3-5-10(8)14-12/h2-6H,7H2,1H3
• InChI Key： TVODPCMSJLXZLC-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(N=C2C=CC=CC2=C1)OC)=O

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one

2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one: A Comprehensive Overview

The compound 2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one (CAS No. 1822856-04-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring system with a chlorinated ketone group, making it a valuable substrate for further chemical modifications and applications.

The quinoline moiety in 2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one is a key structural feature that contributes to its versatility. Quinoline derivatives are well-known for their biological activity and are often explored in drug discovery programs. The methoxy group attached to the quinoline ring enhances the compound's solubility and stability, while the chlorinated ketone group provides reactivity for further functionalization. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of anti-cancer drug development.

One of the most promising applications of CAS No. 1822856-04-1 lies in its role as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitutions and condensation reactions, to yield biologically active products. For instance, its use in the synthesis of quinazoline derivatives has shown potential in inhibiting certain kinases associated with cancer progression.

Moreover, 2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one has been investigated for its photochemical properties. The combination of the quinoline ring and the ketone group makes it an interesting candidate for light-sensitive materials. Recent advancements in materials science have explored its use in photovoltaic devices, where its ability to absorb specific wavelengths of light could enhance energy conversion efficiency.

In terms of synthesis, CAS No. 1822856-04-1 can be prepared through a variety of methods, including Friedel-Crafts acylation and subsequent chlorination. These methods allow for precise control over the structure and purity of the compound, ensuring its suitability for high-quality research and industrial applications. The ease of synthesis and high yield make this compound an attractive option for large-scale production.

From a pharmacological perspective, 2-Chloro-1-(2-methoxyquinolin-3-yl)ethan-1-one has shown promising results in preclinical studies. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating diseases such as neurodegenerative disorders and inflammatory conditions. Researchers have also explored its anti-inflammatory properties, which could lead to novel therapeutic interventions.

In conclusion, CAS No. 1822856-04-1, or 2-Chloro-1-(2-methoxyquinolin-3-yll)ethanone, is a versatile and valuable compound with wide-ranging applications in chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future research and development efforts.